Cas no 84915-43-5 ((3S)-2,2-dimethylthiomorpholine-3-carboxylic acid)

• Product Name: (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid
• CAS No: 84915-43-5
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 989797
• PubChem ID: 11984304
• Update Time: 2025-05-20

(3S)-2,2-dimethylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-2,2-DIMETHYL-1,4-THIAZINANE-3-CARBOXYLIC ACID
• (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid
• PPNGSCRYZMXTEK-YFKPBYRVSA-N
• (S)-2,2-Dimethylthiomorpholine-3-carboxylic acid
• (3S)-2,2-dimethyl-3-thiomorpholine carboxylic acid
• SCHEMBL1770440
• (3 S)-2,2-dimethyl-3-thiomorpholine carboxylic acid
• 84915-43-5
• DTXSID30905014
• (S)-2,2-dimethyl-thiomorpholine-3-carboxylic acid
• EN300-1168679

• Inchi： 1S/C7H13NO2S/c1-7(2)5(6(9)10)8-3-4-11-7/h5,8H,3-4H2,1-2H3,(H,9,10)/t5-/m0/s1
• InChI Key： PPNGSCRYZMXTEK-YFKPBYRVSA-N
• SMILES： S1CCN[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid

Introduction to (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid (CAS No. 84915-43-5)

(3S)-2,2-dimethylthiomorpholine-3-carboxylic acid (CAS No. 84915-43-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiomorpholines, which are heterocyclic compounds with a sulfur atom replacing one of the oxygen atoms in a morpholine ring. The presence of the chiral center at the 3-position and the carboxylic acid group endows this molecule with a versatile set of properties that make it an attractive candidate for various applications.

The chemical structure of (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid is characterized by a thiomorpholine ring with two methyl groups attached to the sulfur atom and a carboxylic acid group at the 3-position. The chiral center at the 3-position is crucial for its biological activity, as it can influence the compound's interactions with biological targets. This structural feature has been extensively studied in recent years, particularly in the context of drug discovery and development.

One of the key areas of research involving (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid is its potential as a scaffold for the design of novel therapeutic agents. Thiomorpholines have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of chiral centers and functional groups such as carboxylic acids can significantly enhance these properties, making (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid an ideal starting point for further chemical modifications.

Recent studies have explored the use of (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid as a building block in the synthesis of more complex molecules with enhanced pharmacological profiles. For example, researchers have synthesized derivatives of this compound that exhibit improved solubility and bioavailability, which are critical factors for drug development. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for various diseases.

In addition to its applications in drug discovery, (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid has also been investigated for its use in chemical biology research. The compound's unique structure allows it to serve as a tool for probing specific biological pathways and interactions. For instance, it has been used to study protein-protein interactions and enzyme inhibition, providing valuable insights into the mechanisms underlying various physiological processes.

The synthesis of (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid typically involves multi-step procedures that ensure high stereoselectivity and yield. One common approach is to start with a commercially available thiomorpholine derivative and introduce the carboxylic acid group through selective functionalization reactions. The chiral center can be introduced using asymmetric synthesis techniques or by resolving racemic mixtures using chiral chromatography or crystallization methods.

The physical and chemical properties of (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the compound's structure and purity, which are essential for its use in both research and industrial applications.

In conclusion, (3S)-2,2-dimethylthiomorpholine-3-carboxylic acid (CAS No. 84915-43-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the design of novel therapeutic agents and a valuable tool for chemical biology studies. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in advancing our understanding of biological systems and developing new treatments for various diseases.